N-(2-Sec-butylphenyl)-1,3-benzodioxole-5-carboxamide
N-(2-Sec-butylphenyl)-1,3-benzodioxole-5-carboxamide
Brand Name:
Vulcanchem
CAS No.:
848057-72-7
VCID:
VC0473118
InChI:
InChI=1S/C18H19NO3/c1-3-12(2)14-6-4-5-7-15(14)19-18(20)13-8-9-16-17(10-13)22-11-21-16/h4-10,12H,3,11H2,1-2H3,(H,19,20)
SMILES:
CCC(C)C1=CC=CC=C1NC(=O)C2=CC3=C(C=C2)OCO3
Molecular Formula:
C18H19NO3
Molecular Weight:
297.3g/mol
N-(2-Sec-butylphenyl)-1,3-benzodioxole-5-carboxamide
CAS No.: 848057-72-7
Main Products
VCID: VC0473118
Molecular Formula: C18H19NO3
Molecular Weight: 297.3g/mol
| CAS No. | 848057-72-7 |
|---|---|
| Product Name | N-(2-Sec-butylphenyl)-1,3-benzodioxole-5-carboxamide |
| Molecular Formula | C18H19NO3 |
| Molecular Weight | 297.3g/mol |
| IUPAC Name | N-(2-butan-2-ylphenyl)-1,3-benzodioxole-5-carboxamide |
| Standard InChI | InChI=1S/C18H19NO3/c1-3-12(2)14-6-4-5-7-15(14)19-18(20)13-8-9-16-17(10-13)22-11-21-16/h4-10,12H,3,11H2,1-2H3,(H,19,20) |
| Standard InChIKey | UJAVQDKPSPTXOX-UHFFFAOYSA-N |
| SMILES | CCC(C)C1=CC=CC=C1NC(=O)C2=CC3=C(C=C2)OCO3 |
| Canonical SMILES | CCC(C)C1=CC=CC=C1NC(=O)C2=CC3=C(C=C2)OCO3 |
| PubChem Compound | 4799926 |
| Last Modified | Nov 11 2021 |
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